Cas no 1361671-78-4 (3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl)

• Product Name: 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl
• CAS No: 1361671-78-4
• MF: C₁₃H₆Cl₄F₂O
• MW: 357.994946956635
• CID: 4995681
• Update Time: 2025-06-15

3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2O/c14-7-3-6(4-8(5-7)20-13(18)19)11-9(15)1-2-10(16)12(11)17/h1-5,13H
• InChI Key： PMHQEWBKHJMQNI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=C(C=1)OC(F)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 6.9
• Topological Polar Surface Area: 9.2

Additional information on 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl

Comprehensive Analysis of 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361671-78-4): Properties, Applications, and Environmental Impact

The chemical compound 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361671-78-4) is a specialized polychlorinated biphenyl (PCB) derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications. As researchers and industries increasingly focus on sustainable chemistry and green alternatives, understanding the characteristics of such compounds becomes crucial. This article delves into the molecular structure, synthesis methods, and current research trends surrounding this compound, while addressing common queries like "What are the uses of 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl?" and "How does CAS 1361671-78-4 compare to other PCB derivatives?"

Structurally, 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl belongs to the halogenated aromatic family, featuring a biphenyl core with chlorine atoms at the 2, 3, 6, and 5' positions, along with a difluoromethoxy group at the 3' position. This specific arrangement contributes to its distinct electronic properties and thermal stability, making it a subject of interest for advanced material science applications. Recent studies have explored its potential as a dielectric material in electronics and as a flame retardant additive, though with careful consideration of environmental regulations.

From an environmental perspective, the compound's persistence and bioaccumulation potential are frequently discussed topics in ecological chemistry forums. While not classified as a restricted substance, its structural similarity to legacy PCBs warrants thorough ecotoxicological assessments. Modern analytical techniques such as GC-MS and HPLC are employed to detect trace amounts in environmental samples, addressing growing public concerns about "chemical persistence in ecosystems" and "long-term environmental impact of synthetic compounds".

In industrial contexts, the synthesis of CAS 1361671-78-4 typically involves palladium-catalyzed cross-coupling reactions, with recent advancements focusing on atom-efficient methodologies to reduce byproduct formation. The pharmaceutical industry has shown particular interest in this compound's molecular scaffold for drug discovery, especially in developing targeted therapies where fluorine substitution plays a critical role in bioavailability. These applications align with current market trends toward precision medicine and personalized therapeutics.

Ongoing research continues to investigate the structure-activity relationships of 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl, particularly its interactions with biological systems. Computational chemistry approaches using molecular docking simulations have provided insights into its potential receptor binding characteristics. Meanwhile, material scientists are examining its photophysical properties for possible applications in organic electronics, responding to the global demand for energy-efficient technologies.

Quality control protocols for this compound emphasize chromatographic purity verification and spectroscopic characterization, with particular attention to the regioisomeric composition. Analytical chemists frequently debate the optimal conditions for isomer separation in technical mixtures, a topic that appears in numerous chemical methodology discussions. The compound's crystallographic data has been thoroughly documented, providing valuable reference points for X-ray diffraction studies of similar structures.

As regulatory frameworks evolve worldwide, the scientific community maintains active dialogue about the responsible use of such specialized chemicals. While 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl presents intriguing scientific opportunities, its handling requires adherence to laboratory safety protocols and waste management best practices. Current research publications increasingly address these operational aspects alongside pure chemical investigations, reflecting the growing integration of safety-by-design principles in chemical research.

The commercial availability of CAS 1361671-78-4 through specialty chemical suppliers has enabled broader academic and industrial research. Product specifications typically highlight parameters such as ≥98% purity and proper storage conditions, with technical datasheets providing detailed information about solubility profiles and spectral data. These resources help researchers address practical questions like "How to properly handle 3'-(Difluoromethoxy)-2,3,6,5'-tetrachlorobiphenyl?" and "What solvents work best for this compound?"

Looking forward, the scientific narrative around 1361671-78-4 continues to develop through peer-reviewed studies and conference presentations. Emerging topics include its potential role in catalysis as a ligand modifier and investigations into its degradation pathways under various environmental conditions. These research directions respond to both scientific curiosity and practical considerations about the compound's lifecycle, ensuring that knowledge about this interesting molecule keeps pace with the evolving landscape of chemical innovation and environmental stewardship.